Cas no 61926-98-5 (Guanidine,N-cyano-N'-[2-(1H-imidazol-4-yl)ethyl]-N''-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-)

• Product Name: Guanidine,N-cyano-N'-[2-(1H-imidazol-4-yl)ethyl]-N''-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-
• CAS No: 61926-98-5
• MF: C₁₄H₂₀N₈S
• MW: 332.427199363709
• CID: 462955
• Update Time: 2024-01-30

Guanidine,N-cyano-N'-[2-(1H-imidazol-4-yl)ethyl]-N''-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-cyano-N'-[2-(1H-imidazol-4-yl)ethyl]-N''-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-
• Guanidine, N-cyano-N''-[2-(1H-imidazol-5-yl)ethyl]-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-

• Inchi： 1S/C14H20N8S/c1-11-13(22-10-20-11)7-23-5-4-18-14(19-8-15)17-3-2-12-6-16-9-21-12/h6,9-10H,2-5,7H2,1H3,(H,16,21)(H,20,22)(H2,17,18,19)
• InChI Key： SEUNKUVUOMPMFI-UHFFFAOYSA-N
• SMILES： N(C#N)C(=NCCC1NC=NC=1)NCCSCC1NC=NC=1C

Computed Properties

• Exact Mass: 332.1535

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 171 °C
• Boiling Point: 673.4±65.0 °C(Predicted)
• PSA: 117.57
• pka: 14.14±0.10(Predicted)